Cas no 2229384-50-1 (N-methyl-1-(2-methyl-1,3-thiazol-4-yl)methylcyclopropan-1-amine)

• Product Name: N-methyl-1-(2-methyl-1,3-thiazol-4-yl)methylcyclopropan-1-amine
• CAS No: 2229384-50-1
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 6008595
• PubChem ID: 165867141
• Update Time: 2025-05-27

N-methyl-1-(2-methyl-1,3-thiazol-4-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(2-methyl-1,3-thiazol-4-yl)methylcyclopropan-1-amine
• EN300-1776933
• N-methyl-1-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclopropan-1-amine
• 2229384-50-1

• Inchi： 1S/C9H14N2S/c1-7-11-8(6-12-7)5-9(10-2)3-4-9/h6,10H,3-5H2,1-2H3
• InChI Key： RQOFZPQHQUAWOZ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)CC1(CC1)NC

Computed Properties

• Exact Mass: 182.08776963g/mol
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.2Ų

Additional information on N-methyl-1-(2-methyl-1,3-thiazol-4-yl)methylcyclopropan-1-amine

Research Briefing on N-methyl-1-(2-methyl-1,3-thiazol-4-yl)methylcyclopropan-1-amine (CAS: 2229384-50-1)

Recent studies on N-methyl-1-(2-methyl-1,3-thiazol-4-yl)methylcyclopropan-1-amine (CAS: 2229384-50-1) have highlighted its potential as a novel bioactive compound in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropylamine and thiazole moieties, has garnered attention for its promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. The structural complexity and functional versatility of this molecule make it a compelling subject for ongoing research aimed at exploring its therapeutic applications.

One of the key areas of investigation revolves around the compound's interaction with neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that N-methyl-1-(2-methyl-1,3-thiazol-4-yl)methylcyclopropan-1-amine exhibits selective binding affinity for specific receptor subtypes, including serotonin and dopamine receptors. These findings are supported by molecular docking simulations and competitive binding assays, which indicate that the compound's thiazole ring and cyclopropylamine group play critical roles in its receptor interaction profile. Such insights are instrumental in guiding the design of derivatives with enhanced selectivity and potency.

In addition to its receptor-binding properties, recent research has explored the compound's pharmacokinetic and safety profiles. Pharmacokinetic studies in animal models have demonstrated favorable absorption and distribution characteristics, with notable penetration of the blood-brain barrier (BBB). This property is particularly advantageous for CNS-targeted therapies. Furthermore, toxicological assessments have indicated a manageable safety profile at therapeutic doses, although further studies are required to fully elucidate its long-term effects and potential off-target interactions.

The synthesis and optimization of N-methyl-1-(2-methyl-1,3-thiazol-4-yl)methylcyclopropan-1-amine have also been a focus of recent work. Advances in synthetic methodologies have enabled the production of high-purity batches, facilitating more rigorous biological testing. Researchers have employed multi-step organic synthesis routes, with key steps including the formation of the cyclopropylamine core and subsequent functionalization with the thiazole moiety. These synthetic improvements have not only increased yield but also allowed for the exploration of structural analogs, paving the way for structure-activity relationship (SAR) studies.

Looking ahead, the potential therapeutic applications of this compound are vast. Early-stage preclinical trials have suggested its utility in treating neurological disorders such as depression, anxiety, and Parkinson's disease. However, challenges remain, including the need for more comprehensive clinical trials to validate its efficacy and safety in humans. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, N-methyl-1-(2-methyl-1,3-thiazol-4-yl)methylcyclopropan-1-amine (CAS: 2229384-50-1) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features, combined with its favorable pharmacological properties, underscore its potential as a lead compound for further development. Continued research efforts will be crucial in unlocking its full therapeutic potential and addressing the remaining scientific and regulatory hurdles.